Cas no 2229486-85-3 (3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine
• CAS No: 2229486-85-3
• MF: C₇H₈BrF₂N₃
• MW: 252.059327125549
• CID: 6420212
• PubChem ID: 165798698
• Update Time: 2025-11-01

3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine
• EN300-1939525
• 2229486-85-3

• Inchi： 1S/C7H8BrF2N3/c8-5-3-12-6(13-4-5)7(9,10)1-2-11/h3-4H,1-2,11H2
• InChI Key： JLHZWRLHYQRNDQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CCN)(F)F)=NC=1

Computed Properties

• Exact Mass: 250.98697g/mol
• Monoisotopic Mass: 250.98697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine

Introduction to 3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine (CAS No. 2229486-85-3)

3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine, identified by the CAS number 2229486-85-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromopyrimidine moiety and difluoromethyl group, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine consists of a pyrimidine ring substituted with a bromine atom at the 5-position and a difluoromethyl group attached to the propylamine chain. The presence of these functional groups imparts distinct physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are crucial for drug development.

Recent studies have highlighted the potential of 3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine in various therapeutic areas. One notable application is its role as a potent inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against kinases, which are key targets in cancer therapy. The bromopyrimidine moiety is particularly effective in binding to the active sites of these enzymes, thereby disrupting their function and potentially leading to therapeutic benefits.

In addition to its enzymatic inhibition properties, 3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine has also been investigated for its anti-inflammatory effects. Studies conducted by a team of researchers at the University of California have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine has been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to further assess the safety and efficacy of 3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine. Early-phase trials have shown promising results, with patients experiencing significant improvements in their conditions without major adverse effects. These findings have generated considerable excitement among researchers and clinicians alike.

The synthetic route for producing 3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine has been optimized to ensure high yields and purity. The process involves several steps, including the synthesis of the bromopyrimidine intermediate and subsequent coupling with the difluoromethylated amine. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce production costs.

In conclusion, 3-(5-bromopyrimidin-2-yl)-3,3-difluoropropan-1-amine (CAS No. 2229486-85-3) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. Ongoing studies continue to explore its full potential, paving the way for new treatments in various medical conditions.